Cas no 88247-05-6 (2,7-Naphthalenedisulfonic acid, 3-amino-5-(benzoylamino)-4-hydroxy-)

• Product name: 2,7-Naphthalenedisulfonic acid, 3-amino-5-(benzoylamino)-4-hydroxy-
• CAS No: 88247-05-6
• MF: C₁₇H₁₄N₂O₈S₂
• MW: 438.431662082672
• CID: 1920255
• PubChem ID: 71409726

2,7-Naphthalenedisulfonic acid, 3-amino-5-(benzoylamino)-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonic acid, 3-amino-5-(benzoylamino)-4-hydroxy-
• 3-amino-5-benzamido-4-hydroxynaphthalene-2,7-disulfonic acid
• DTXSID70829447
• 88247-05-6

• Inchi： InChI=1S/C17H14N2O8S2/c18-15-13(29(25,26)27)7-10-6-11(28(22,23)24)8-12(14(10)16(15)20)19-17(21)9-4-2-1-3-5-9/h1-8,20H,18H2,(H,19,21)(H,22,23,24)(H,25,26,27)
• InChI Key： DXFSFNFJMFVULD-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(=O)NC2=C3C(=CC(=C2)S(=O)(=O)O)C=C(C(=C3O)N)S(=O)(=O)O

Computed Properties

• Exact Mass: 438.01915776Da
• Monoisotopic Mass: 438.01915776Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 813
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 201Ų
• XLogP3: 1.6